N-[[1-[4-(Trifluoromethyl)phenyl]cyclopropyl]methyl]oxirane-2-carboxamide

• IUPAC Name: N-[[1-[4-(trifluoromethyl)phenyl]cyclopropyl]methyl]oxirane-2-carboxamide
• InChI: InChI=1S/C14H14F3NO2/c15-14(16,17)10-3-1-9(2-4-10)13(5-6-13)8-18-12(19)11-7-20-11/h1-4,11H,5-8H2,(H,18,19)
• InChI Key: QERIKYCKZNILDK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C2CO2)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C14H14F3NO2
• Molecular Weight: 285.26 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a trifluoromethyl group (-CF3), a phenyl group (C6H5-), a cyclopropyl group (C3H5-), and an oxirane group (C2H4O-). The trifluoromethyl group is a common functional group in organic chemistry, known for its high electronegativity and the ability to increase the stability and reactivity of compounds.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the trifluoromethyl group, which is known to enhance the reactivity of compounds due to its high electronegativity. The oxirane group is also highly reactive and can undergo reactions such as ring-opening, epoxidation, and nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of the various functional groups. For example, the trifluoromethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.

Future Directions

The use of trifluoromethyl groups in organic and medicinal chemistry is a topic of ongoing research, and compounds like the one you mentioned could have potential applications in various fields, including drug discovery.